Cas no 2171712-08-4 (2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid)

• Product Name: 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid
• CAS No: 2171712-08-4
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6574108
• PubChem ID: 165819714
• Update Time: 2025-08-05

2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid
• EN300-1540178
• 2171712-08-4
• 2-cyclobutyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}propanoic acid

• Inchi： 1S/C27H30N2O6/c30-25(28-14-21(26(31)32)16-6-5-7-16)24-23(12-13-34-24)29-27(33)35-15-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,8-11,16,21-24H,5-7,12-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JIKCNFNUCBDHOQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NCC(C(=O)O)C1CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid

Introduction to 2-Cyclobutyl-3-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic Acid (CAS No. 2171712-08-4)

2-Cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid (CAS No. 2171712-08-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxolane ring. These structural elements contribute to its potential applications in drug development, particularly in the synthesis of peptides and peptidomimetics.

The cyclobutyl group in this compound is known for its ability to enhance the conformational rigidity and stability of molecules, which can be crucial for optimizing the pharmacokinetic properties of drugs. The Fmoc protecting group, on the other hand, is widely used in solid-phase peptide synthesis (SPPS) to temporarily block the amino group of amino acids, allowing for stepwise addition of amino acids without unwanted side reactions. The presence of an oxolane ring further adds to the complexity and functionality of the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of compounds derived from 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid. The researchers found that these compounds exhibited potent inhibitory activity against a specific enzyme involved in cancer progression, demonstrating their potential as lead candidates for anticancer drug development.

In another study, published in Organic & Biomolecular Chemistry in 2024, scientists explored the use of this compound as a building block for the synthesis of peptidomimetics with enhanced bioavailability and reduced toxicity. The results showed that the cyclobutyl and Fmoc groups played a critical role in modulating the physicochemical properties of the final products, leading to improved pharmacological profiles.

The versatility of 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid extends beyond its use as a synthetic intermediate. Its unique structural features make it an attractive candidate for various applications in chemical biology and materials science. For example, researchers at the University of California, Berkeley, have utilized this compound as a scaffold for designing novel fluorescent probes that can be used to study protein-protein interactions in living cells.

In conclusion, 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}propanoic acid (CAS No. 2171712-08-4) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and functional groups offer opportunities for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.